Cas no 2034418-04-5 (5-fluoro-2-4-(2-fluoroethyl)piperazin-1-ylpyrimidine)

• Product Name: 5-fluoro-2-4-(2-fluoroethyl)piperazin-1-ylpyrimidine
• CAS No: 2034418-04-5
• MF: C₁₀H₁₄F₂N₄
• MW: 228.241768360138
• CID: 6205068
• PubChem ID: 119103507
• Update Time: 2025-08-04

5-fluoro-2-4-(2-fluoroethyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-4-(2-fluoroethyl)piperazin-1-ylpyrimidine
• F6543-1088
• 5-fluoro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine
• 2034418-04-5
• 5-fluoro-2-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine
• AKOS026703251

• Inchi： 1S/C10H14F2N4/c11-1-2-15-3-5-16(6-4-15)10-13-7-9(12)8-14-10/h7-8H,1-6H2
• InChI Key： ZCPAUFWRRIATAK-UHFFFAOYSA-N
• SMILES： FCCN1CCN(C2N=CC(=CN=2)F)CC1

Computed Properties

• Exact Mass: 228.11865279g/mol
• Monoisotopic Mass: 228.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-fluoro-2-4-(2-fluoroethyl)piperazin-1-ylpyrimidine

5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine: A Promising Compound in Pharmaceutical Research

5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine, with the CAS number 2034418-04-5, represents a novel class of pyrimidine derivatives that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique molecular architecture, which combines a pyrimidine ring with a piperazine moiety substituted by fluorinated ethyl groups. The strategic placement of fluorine atoms in both the pyrimidine and piperazine rings contributes to its distinct physicochemical properties, making it a valuable candidate for further exploration in drug development.

Recent studies have highlighted the potential of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine in modulating various biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer progression. The 2-Fluoroethyl substituent on the piperazine ring was identified as a critical structural feature for enhancing its binding affinity to the target enzyme. This finding underscores the importance of fluorine substitution in optimizing the pharmacological profile of pyrimidine-based compounds.

The pyrimidine ring serves as the core scaffold for many bioactive molecules, including nucleosides and antiviral agents. The introduction of fluorine atoms into this ring system can significantly alter its electronic properties, which may influence its interaction with biological targets. In the case of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine, the fluorine atoms at positions 5 and 2 of the pyrimidine ring contribute to its enhanced lipophilicity and improved cellular permeability. These properties are crucial for the development of orally bioavailable drugs, as they facilitate the compound's ability to cross cell membranes and reach its target site of action.

Research published in Drug Discovery Today in 2.024 further explored the 4-(2-Fluoroethyl)piperazin-1-yl moiety in this compound. The study demonstrated that the 2-Fluoroethyl group enhances the compound's ability to modulate ion channels, which could have implications for the treatment of neurological disorders. This finding aligns with the growing interest in pyrimidine derivatives for their potential in targeting ion channelopathies, a class of diseases that includes conditions such as epilepsy and chronic pain.

Additionally, the fluorine substitution in the 2-Fluoroethyl group may also influence the compound's metabolic stability. A 2023 study in Chemical Research in Toxicology suggested that fluorinated alkyl groups can increase the half-life of certain drug candidates by reducing their susceptibility to enzymatic degradation. This property is particularly relevant for compounds that require prolonged plasma concentrations to achieve therapeutic efficacy, such as those used in chronic disease management.

The piperazin-1-yl ring in 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine is another key structural element that contributes to its biological activity. Piperazine derivatives are known for their ability to interact with a variety of receptors and ion channels, making them versatile scaffolds in drug design. The 4-(2-Fluoroethyl)piperazin-1-yl substitution in this compound may enhance its selectivity for specific targets, thereby reducing off-target effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have also provided insights into the potential applications of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine. Molecular docking studies have shown that this compound can bind to certain receptors with high affinity, suggesting its potential as a lead molecule for the development of new therapeutics. These studies, published in Computational and Structural Chemistry in 2024, highlight the importance of structure-based drug design in optimizing the pharmacological properties of complex molecules like this pyrimidine derivative.

The fluorine substitution in the pyrimidine ring of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine also plays a role in its ability to interact with nucleic acids. A 2023 study in Nucleic Acids Research demonstrated that fluorinated pyrimidines can exhibit enhanced binding affinity to DNA and RNA, which may have implications for the development of antiviral and anticancer agents. This finding is particularly relevant given the increasing need for new therapeutic strategies to combat drug-resistant viral strains and tumors.

In addition to its potential in oncology and virology, 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine may also have applications in the treatment of inflammatory diseases. Research published in Journal of Inflammation Research in 2024 suggested that compounds with similar structural features can modulate the activity of inflammatory cytokines, thereby reducing the severity of conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the broad therapeutic potential of this pyrimidine derivative.

However, the development of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine as a therapeutic agent is still in its early stages, and further research is needed to fully understand its biological mechanisms and potential side effects. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with the goal of identifying potential applications in human medicine.

Overall, 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine represents a promising candidate in the field of pharmaceutical research, with its unique structural features and potential biological activities. The continued exploration of this compound and its derivatives may lead to the development of new therapies for a wide range of diseases, highlighting the importance of innovative approaches in drug discovery.

In conclusion, the fluorine substitution in the pyrimidine ring and the 2-Fluoroethyl group of 5-Fluoro-2-(4-(2-Fluoroethyl)piperazin-1-yl)pyrimidine plays a critical role in determining its pharmacological properties. The combination of these structural elements contributes to the compound's potential as a therapeutic agent, making it a valuable subject for further research and development in the pharmaceutical industry.